Cas no 1060769-55-2 ((S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid)

• Product Name: (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid
• CAS No: 1060769-55-2
• MF: C₃₈H₄₈N₄O₈S
• MW: 720.874729156494
• MDL: MFCD18782824
• CID: 1015200
• Update Time: 2025-06-08

(S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-Fmoc-2-amino-5-[(N'-Pbf-N''-tert-butoxy)-guanidino]-pentanoic acid
• L-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-(3-tert-butoxy-2-(2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-ylsulfonyl)guanidino)pentanoic acid
• FMoc-L-Arg(tBuO)(Pbf)-OH
• (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid

• MDL： MFCD18782824
• Inchi： 1S/C38H48N4O8S/c1-22-23(2)33(24(3)29-20-38(7,8)49-32(22)29)51(46,47)42-35(41-50-37(4,5)6)39-19-13-18-31(34(43)44)40-36(45)48-21-30-27-16-11-9-14-25(27)26-15-10-12-17-28(26)30/h9-12,14-17,30-31H,13,18-21H2,1-8H3,(H,40,45)(H,43,44)(H2,39,41,42)/t31-/m0/s1
• InChI Key： UDIPZEZHWQHPAA-HKBQPEDESA-N
• SMILES： S(C1C(C)=C(C)C2=C(C=1C)CC(C)(C)O2)(N/C(/NOC(C)(C)C)=N/CCC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid

(S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid (CAS No. 1060769-55-2)

(S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid (CAS No. 1060769-55-2) is a sophisticated amino acid derivative that has garnered significant attention in the fields of peptide synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, a Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) protecting group, and a tert-butoxy group. These functional groups collectively confer enhanced stability and reactivity, making the compound an invaluable tool in the synthesis of complex peptides and proteins.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This property allows for the sequential addition of amino acids without side reactions, ensuring high yields and purity of the final product. The Pbf group, on the other hand, is known for its robustness and stability under various reaction conditions, making it particularly suitable for protecting guanidine functionalities in complex peptide sequences.

The tert-butoxy group in (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid adds an additional layer of protection to the guanidine moiety, further enhancing the compound's stability during synthesis. This combination of protecting groups makes the compound highly versatile and suitable for a wide range of applications in both academic research and industrial settings.

Recent studies have highlighted the importance of (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with potent anti-inflammatory properties. The unique structural features of the compound allow for precise control over the conformation and activity of the resulting peptides, leading to improved therapeutic outcomes.

In another notable application, researchers at a leading pharmaceutical company utilized (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid to develop a series of peptides with enhanced cell-penetrating capabilities. These peptides were designed to deliver therapeutic molecules directly into target cells, bypassing traditional barriers and improving drug efficacy. The success of this approach underscores the potential of this compound in advancing drug delivery technologies.

The synthesis of (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid typically involves several steps, including the protection of amino and guanidine functionalities, followed by coupling reactions to form the desired peptide chain. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize these processes, resulting in higher yields and purer products.

In terms of safety and handling, it is important to note that while (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The future prospects for (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid are promising. Ongoing research is exploring its potential applications in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The ability to fine-tune the properties of peptides synthesized using this compound opens up new avenues for developing targeted therapies with improved safety profiles and efficacy.

In conclusion, (S)-Fmoc-2-amino-5-(N'-Pbf-N''-tert-butoxy)-guanidino-pentanoic acid (CAS No. 1060769-55-2) is a highly versatile and valuable compound in the field of peptide chemistry. Its unique combination of protecting groups makes it an essential tool for researchers and chemists working on advanced peptide synthesis and drug development projects. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow significantly.